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Compound of Interest

Compound Name: Methylamino-PEG1-Boc

Cat. No.: B608982 Get Quote

For immediate release: This technical guide provides an in-depth analysis of Methylamino-
PEG1-Boc, a molecule with significant relevance in pharmaceutical research and drug

development. Due to ambiguity in the common nomenclature, this document addresses two

distinct chemical entities often referred to by this name, providing their molecular formulas,

weights, and relevant applications. This guide is intended for researchers, scientists, and

professionals in the field of drug development.

Section 1: Molecular Identification and Properties
The designation "Methylamino-PEG1-Boc" can refer to two separate compounds with different

molecular structures and properties. The primary distinction lies in the presence and nature of

the polyethylene glycol (PEG) linker. Below is a comprehensive summary of the quantitative

data for both interpretations.

Feature Interpretation 1 Interpretation 2

Systematic Name
tert-Butyl methyl(2-

(methylamino)ethyl)carbamate

tert-butyl 3-(2-

(methylamino)ethoxy)propanoa

te

Molecular Formula C₉H₂₀N₂O₂[1][2][3] C₁₀H₂₁NO₃[4]

Molecular Weight 188.27 g/mol [1][2][3] 203.28 g/mol [4]

CAS Number 112257-19-9[1][2][3] 1807521-03-4[4]
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Section 2: Applications in Research and
Development
Interpretation 1: A Building Block in Experimental
Therapeutics
tert-Butyl methyl(2-(methylamino)ethyl)carbamate has been identified as an experimental

anticancer agent.[5] Research has indicated its potential in inducing the regression of various

cancers in animal models.[5] Furthermore, this compound has demonstrated inhibitory effects

on the replication of human cytomegalovirus (HCMV), a virus implicated in certain human

cancers.[5]

Interpretation 2: A Linker in PROTAC Technology
The second interpretation of Methylamino-PEG1-Boc, with the molecular formula C₁₀H₂₁NO₃,

is primarily utilized as a PEG-based linker in the synthesis of Proteolysis Targeting Chimeras

(PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein to an E3

ubiquitin ligase, leading to the target protein's degradation. This specific molecule serves as a

crucial component in constructing these novel therapeutic agents.

Section 3: Experimental Protocols
Synthesis of tert-Butyl methyl(2-
(methylamino)ethyl)carbamate
A common synthetic route for tert-butyl methyl(2-(methylamino)ethyl)carbamate involves the

reaction of N,N'-dimethylethylenediamine with di-tert-butyl dicarbonate.

Materials:

N,N'-dimethylethylenediamine

Di-tert-butyl dicarbonate

Dichloromethane

Deionized water
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Anhydrous sodium sulfate

Methanol

Silica gel

Procedure:

Dissolve N,N'-dimethylethylenediamine (5.00 g, 57 mmol) in dichloromethane (25 mL) and

cool the solution to 0 °C.

In a separate vessel, dissolve di-tert-butyl dicarbonate (5.00 g, 22 mmol) in dichloromethane

(25 mL).

Add the di-tert-butyl dicarbonate solution dropwise to the N,N'-dimethylethylenediamine

solution while maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring overnight.

Quench the reaction with deionized water (20 mL).

Extract the aqueous layer with dichloromethane (2 x 40 mL).

Combine the organic layers, dry with anhydrous sodium sulfate, filter, and concentrate.

Purify the crude product by silica gel column chromatography using a

methanol/dichloromethane (1/20, v/v) eluent to yield the final product.

Section 4: Visualizing Molecular Interactions and
Workflows
Logical Workflow for PROTAC Synthesis
The following diagram illustrates the general workflow for synthesizing a PROTAC molecule

where Methylamino-PEG1-Boc can be utilized as a linker.
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Caption: General workflow for PROTAC synthesis.

Conceptual Signaling Pathway of PROTAC Action
This diagram depicts the conceptual signaling pathway of a PROTAC molecule in inducing

targeted protein degradation.
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Caption: Conceptual pathway of PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608982#methylamino-peg1-boc-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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